Cas no 89647-63-2 (7-Me ether,6-O-beta-D-galactopyranoside-4',5,6,7-Tetrahydroxyflavone)

• Product Name: 7-Me ether,6-O-beta-D-galactopyranoside-4',5,6,7-Tetrahydroxyflavone
• CAS No: 89647-63-2
• MF: C₂₂H₂₂O₁₁
• MW: 462.403487682343
• CID: 2024661
• PubChem ID: 52946745
• Update Time: 2025-09-21

7-Me ether,6-O-beta-D-galactopyranoside-4',5,6,7-Tetrahydroxyflavone Chemical and Physical Properties

Names and Identifiers

• 7-Me ether,6-O-beta-D-galactopyranoside-4',5,6,7-Tetrahydroxyflavone
• 7-Me ether,6-O-beta-D-glucopyranoside-4',5,6,7-Tetrahydroxyflavone
• Swertisin
• Swertsin
• 5-Hydroxy-2-(4-hydroxyphenyl)-7-methoxy-6-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one
• CHEMBL1272197
• 89647-63-2
• 5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one

• Inchi： 1S/C22H22O11/c1-30-14-7-13-16(11(25)6-12(31-13)9-2-4-10(24)5-3-9)18(27)21(14)33-22-20(29)19(28)17(26)15(8-23)32-22/h2-7,15,17,19-20,22-24,26-29H,8H2,1H3/t15-,17-,19+,20-,22+/m1/s1
• InChI Key： JSUJHPSAVAWXEN-GSVZXUNASA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C(=CC2=C(C(C=C(C3C=CC(=CC=3)O)O2)=O)C=1O)OC

Computed Properties

• Exact Mass: 462.11621151g/mol
• Monoisotopic Mass: 462.11621151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 175Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides